4-(Cyclohexylmethyl)-2-methoxyphenol

• Molecular Formula: C14H20O2
• Molecular Weight: 220.31 g/mol
• IUPAC Name: 4-(cyclohexylmethyl)-2-methoxyphenol
• InChI: InChI=1S/C14H20O2/c1-16-14-10-12(7-8-13(14)15)9-11-5-3-2-4-6-11/h7-8,10-11,15H,2-6,9H2,1H3
• InChI Key: IFIFXIHZFBQQFO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CC2CCCCC2)O

Description

4-(Cyclohexylmethyl)-2-methoxyphenol is a phenolic derivative characterized by a methoxy group at the 2-position and a cyclohexylmethyl substituent at the 4-position of the benzene ring. These analogs often share a common 2-methoxyphenol core, with variations in the 4-position substituent influencing their biological activity, metabolic stability, and physicochemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Cyclohexylmethyl)-2-methoxyphenol typically involves the alkylation of 2-methoxyphenol with cyclohexylmethyl halides under basic conditions. A common method includes the use of sodium hydride (NaH) as a base and dimethylformamide (DMF) as a solvent. The reaction proceeds through the formation of a phenoxide ion, which then undergoes nucleophilic substitution with the cyclohexylmethyl halide to yield the desired product.

Industrial Production Methods

Industrial production of 4-(Cyclohexylmethyl)-2-methoxyphenol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Catalysts and solvents are selected to ensure scalability and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

4-(Cyclohexylmethyl)-2-methoxyphenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The compound can be reduced to form cyclohexylmethyl derivatives.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic aromatic substitution.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a palladium catalyst can be used.

Substitution: Reagents like sodium methoxide (NaOMe) or sodium ethoxide (NaOEt) in the presence of suitable solvents are often employed.

Major Products

Oxidation: Quinones and related compounds.

Reduction: Cyclohexylmethyl derivatives.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

4-(Cyclohexylmethyl)-2-methoxyphenol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(Cyclohexylmethyl)-2-methoxyphenol involves its interaction with specific molecular targets. The phenol group can form hydrogen bonds with biological molecules, while the cyclohexylmethyl group provides hydrophobic interactions. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects.

Comparison with Similar Compounds

4-[N-(4-Hydroxyphenyl)carboxymidoyl]-2-methoxyphenol (PAPVN)

• Structure : Features a carboximidoyl group linked to a 4-hydroxyphenyl moiety at the 4-position.
• Synthesis: Prepared via reaction of p-aminophenol with vanillin under acidic conditions .
• Pharmacological Activity: Exhibits analgesic activity comparable to paracetamol in rodent writhing tests (1 mol dosage) but with lower hepatotoxicity risk due to reduced formation of toxic metabolite NAPQI .
• Limitations : Further toxicity studies are required to confirm safety .

4-(2-Chloropropyl)-2-Methoxyphenol

• Structure : Contains a chloropropyl chain at the 4-position.
• Synthesis: Derived from eugenol via hydrohalogenation with HCl, forming a halogenated derivative .
• Confirmed via FTIR (C-Cl bond at 721 cm⁻¹) and GC-MS (m/z 200) .
• Applications: Investigated as a precursor for novel drug candidates with improved pharmacokinetic profiles .

4-(((4-Fluorophenyl)imino)methyl)-2-Methoxyphenol

• Structure: Includes a fluorophenyl-iminomethyl group at the 4-position.
• Applications : Intermediate in synthesizing liquid crystals (e.g., 4-alkoxybenzoate derivatives) for optical materials .
• Synthesis : Prepared via condensation reactions, with detailed protocols in supplementary data .

4-Cyclohexylphenol

• Structure : Cyclohexyl group at the 4-position (simpler than cyclohexylmethyl).
• Properties :
  • Industrial use as a chemical intermediate.
  • Safety concerns include skin/eye irritation .

Comparative Data Table

Compound	Substituent (4-position)	Molecular Weight	Key Activity/Property	Reference
4-(Cyclohexylmethyl)-2-methoxyphenol	Cyclohexylmethyl	Not reported	Hypothesized industrial applications	N/A
PAPVN	N-(4-hydroxyphenyl)carboximidoyl	~287.3 g/mol	Analgesic (COX-2 inhibition)
4-(2-Chloropropyl)-2-methoxyphenol	2-Chloropropyl	200.66 g/mol	Antimicrobial, high lipophilicity
4-Cyclohexylphenol	Cyclohexyl	176.26 g/mol	Industrial intermediate